![molecular formula C24H31NO B286565 1-(3,5-Ditert-butylbenzoyl)-3-phenylazetidine](/img/structure/B286565.png)
1-(3,5-Ditert-butylbenzoyl)-3-phenylazetidine
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Overview
Description
1-(3,5-Ditert-butylbenzoyl)-3-phenylazetidine (DBPA) is a photo-initiator that is widely used in polymerization reactions due to its high reactivity and efficiency. DBPA belongs to the family of benzophenone derivatives and is characterized by its high absorption in the UV region.
Mechanism of Action
The mechanism of action of 1-(3,5-Ditert-butylbenzoyl)-3-phenylazetidine involves the absorption of UV light, which results in the formation of radicals. These radicals initiate the polymerization reaction by reacting with monomers or oligomers. The radicals generated by this compound are highly reactive and can initiate the polymerization of various monomers.
Biochemical and physiological effects:
This compound is not intended for use in biological systems. Therefore, there is limited information regarding its biochemical and physiological effects. However, it has been reported that this compound can cause skin irritation and sensitization. Therefore, it is important to handle this compound with caution and use appropriate protective equipment.
Advantages and Limitations for Lab Experiments
1-(3,5-Ditert-butylbenzoyl)-3-phenylazetidine has several advantages for use in lab experiments. It is highly reactive and efficient, making it an excellent photo-initiator for polymerization reactions. This compound is also stable under normal laboratory conditions, making it easy to handle and store. However, this compound has some limitations. It has a narrow absorption range, which limits its use in certain applications. This compound also requires UV light for activation, which may not be available in all laboratory settings.
Future Directions
There are several future directions for the use of 1-(3,5-Ditert-butylbenzoyl)-3-phenylazetidine. One area of research is the development of new photo-initiators with broader absorption ranges. This would allow for the use of photo-initiators in a wider range of applications. Another area of research is the development of photo-initiators that can be activated by visible light. This would eliminate the need for UV light, making it easier to use photo-initiators in various laboratory settings. Additionally, research is needed to determine the long-term effects of this compound on human health and the environment.
Conclusion:
In conclusion, this compound (this compound) is a highly reactive and efficient photo-initiator that is widely used in polymerization reactions. This compound has several advantages, including its stability and efficiency. However, it also has limitations, including its narrow absorption range and the need for UV light for activation. Future research is needed to develop new photo-initiators with broader absorption ranges and to determine the long-term effects of this compound on human health and the environment.
Synthesis Methods
1-(3,5-Ditert-butylbenzoyl)-3-phenylazetidine can be synthesized by the reaction of 3,5-Ditert-butylbenzoyl chloride with 3-phenylazetidine in the presence of a base such as triethylamine. The reaction yields this compound as a white solid with a melting point of 91-93°C.
Scientific Research Applications
1-(3,5-Ditert-butylbenzoyl)-3-phenylazetidine is widely used as a photo-initiator in polymerization reactions. It has been used in the synthesis of various polymers such as poly(methyl methacrylate), polyurethane, and epoxy resins. This compound is also used in the production of dental composites and adhesives. This compound has been found to be effective in the curing of dental composites and adhesives due to its high reactivity and efficiency.
Properties
Molecular Formula |
C24H31NO |
---|---|
Molecular Weight |
349.5 g/mol |
IUPAC Name |
(3,5-ditert-butylphenyl)-(3-phenylazetidin-1-yl)methanone |
InChI |
InChI=1S/C24H31NO/c1-23(2,3)20-12-18(13-21(14-20)24(4,5)6)22(26)25-15-19(16-25)17-10-8-7-9-11-17/h7-14,19H,15-16H2,1-6H3 |
InChI Key |
CJBZNVXUUCBNGO-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC(=CC(=C1)C(=O)N2CC(C2)C3=CC=CC=C3)C(C)(C)C |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1)C(=O)N2CC(C2)C3=CC=CC=C3)C(C)(C)C |
Origin of Product |
United States |
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